Cas no 1599288-61-5 (5-(5-Bromo-2-methoxyphenyl)thiazol-2-amine)

• Product Name: 5-(5-Bromo-2-methoxyphenyl)thiazol-2-amine
• CAS No: 1599288-61-5
• MF: C₁₀H₉BrN₂OS
• MW: 285.16
• CID: 5076109
• Update Time: 2025-05-20

5-(5-Bromo-2-methoxyphenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-Bromo-2-methoxyphenyl)thiazol-2-amine

• Inchi： 1S/C10H9BrN2OS/c1-14-8-3-2-6(11)4-7(8)9-5-13-10(12)15-9/h2-5H,1H3,(H2,12,13)
• InChI Key： OICIVTMXOJFELD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(Br)=CC=1C1SC(N)=NC=1)C

Additional information on 5-(5-Bromo-2-methoxyphenyl)thiazol-2-amine

Introduction to 5-(5-Bromo-2-methoxyphenyl)thiazol-2-amine (CAS No. 1599288-61-5)

5-(5-Bromo-2-methoxyphenyl)thiazol-2-amine, identified by its Chemical Abstracts Service (CAS) number 1599288-61-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine features a thiazole core substituted with a 5-bromo-2-methoxyphenyl group, making it a versatile scaffold for the development of bioactive molecules. The structural arrangement of this compound not only imparts unique electronic and steric properties but also opens up diverse possibilities for its application in drug discovery and molecular biology.

The thiazole moiety is a prominent scaffold in medicinal chemistry, renowned for its presence in numerous pharmacologically active agents. Its aromatic nature, coupled with the sulfur atom, contributes to significant interactions with biological targets, including enzymes and receptors. The introduction of a 5-bromo-2-methoxyphenyl group further enhances the compound's potential by introducing halogenation and methoxylation, which are common strategies to modulate bioactivity and metabolic stability. These modifications allow for fine-tuning of the molecule's pharmacokinetic profile, making it an attractive candidate for further exploration.

In recent years, there has been growing interest in developing novel therapeutic agents based on thiazole derivatives due to their demonstrated efficacy across various therapeutic domains. The compound 5-(5-Bromo-2-methoxyphenyl)thiazol-2-amine (CAS No. 1599288-61-5) has emerged as a promising intermediate in synthesizing molecules targeting inflammatory pathways, infectious diseases, and even oncological conditions. Its unique structural features make it particularly suitable for designing inhibitors that can modulate key biological processes.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting enzyme kinases, which are critical in cancer therapy. The bromine substituent at the 5-position of the phenyl ring enhances electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in covalent inhibition strategies. Such inhibitors have shown remarkable success in clinical trials, and compounds like 5-(5-Bromo-2-methoxyphenyl)thiazol-2-amine could serve as valuable building blocks for next-generation kinase inhibitors.

Moreover, the methoxy group at the 2-position introduces hydrophobicity and influences the compound's solubility and membrane permeability, factors that are crucial for drug bioavailability. The combination of these two substituents on the phenyl ring not only enhances binding affinity but also improves selectivity against off-target proteins. This balance is essential for minimizing side effects and maximizing therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking studies using 5-(5-Bromo-2-methoxyphenyl)thiazol-2-amine (CAS No. 1599288-61-5) have revealed its potential as an inhibitor of Janus kinases (JAKs), which play a central role in inflammatory responses. By understanding these interactions at a molecular level, scientists can optimize the structure further to enhance potency and selectivity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include bromination of a methoxymethyl-substituted phenol followed by thiazole ring formation via cyclocondensation with an appropriate thiol derivative. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve efficiency and reduce byproduct formation.

In addition to its pharmaceutical applications, 5-(5-Bromo-2-methoxyphenyl)thiazol-2-amine (CAS No. 1599288-61-5) has shown promise in agrochemical research. Thiazole derivatives are known for their antimicrobial properties, making them suitable for developing novel pesticides and herbicides. The structural features of this compound could be leveraged to design environmentally friendly agrochemicals that target pathogenic fungi and bacteria without harming beneficial organisms.

The growing body of research on thiazole-based compounds underscores their importance in modern drug discovery. Preclinical studies using derivatives similar to 5-(5-Bromo-2-methoxyphenyl)thiazol-2-amine have demonstrated encouraging results in models of inflammation, autoimmunity, and cancer. These findings warrant further investigation into clinical applications, where this compound could potentially revolutionize treatment strategies for several debilitating conditions.

As our understanding of biological pathways continues to expand, so does the demand for innovative molecular tools like 5-(5-Bromo-2-methoxyphenyl)thiazol-2-amine (CAS No. 1599288-61-5). Its unique structural attributes make it a valuable asset in the chemist's toolkit, enabling the design of molecules with tailored biological activities. By harnessing its potential through interdisciplinary approaches combining organic chemistry, computational biology, and pharmacology, we can unlock new frontiers in therapeutic innovation.